2-(1H-imidazol-2-yl)-nicotinonitrile

• Molecular Formula: C9H6N4
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 2-(1H-imidazol-2-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C9H6N4/c10-6-7-2-1-3-11-8(7)9-12-4-5-13-9/h1-5H,(H,12,13)
• InChI Key: CLFNVGKTQZMJOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=NC=CN2)C#N

Description

2-(1H-imidazol-2-yl)-nicotinonitrile is a useful research compound. Its molecular formula is C9H6N4 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-bromo-2-(1H-imidazol-2-yl)-pyridine (prepared from 3-bromo-pyridine-2-carbonitrile essentially as described by Clews et al., Synthesis (2001):1549) (675 mg, 3 mmol), zinc cyanide (223 mg, 1.9 mmol), Pd2(dba)3 (137 mg, 0.15 mmol), DPPF (160 mg, 0.3 mmol) and water (0.2 mL) in DMF (15 mL) is degassed with argon for 15 minutes. The mixture is then heated at 40° C. overnight in a sealed tube. Solvent is removed, water (30 mL) is added and the mixture is extracted with methylene chloride. On drying (MgSO4), the solvent is removed and the resulting solid is washed with ether (5×10 mL) to give the product (170).